Cas no 1806991-08-1 (2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile
• CAS No: 1806991-08-1
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4884889
• Update Time: 2025-08-04

2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile

• Inchi： 1S/C9H6BrF3N2/c10-3-6-7(9(12)13)8(11)5(1-2-14)4-15-6/h4,9H,1,3H2
• InChI Key： LMLXTGAMUMMUOR-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(CC#N)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile

Comprehensive Overview of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile (CAS No. 1806991-08-1)

The compound 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile (CAS No. 1806991-08-1) is a highly specialized chemical intermediate that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl moiety, and a fluoropyridine core, makes it a versatile building block for synthesizing advanced bioactive molecules. Researchers and industry professionals are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in modern medicinal chemistry, where fluorine-containing compounds are prized for their ability to improve drug efficacy and reduce side effects. The compound's acetonitrile group further enhances its reactivity, enabling precise modifications for targeted applications.

One of the most searched topics related to this compound is its role in green chemistry and sustainable synthesis. As environmental concerns grow, researchers are investigating eco-friendly methods to produce 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile with minimal waste and energy consumption. Catalytic processes and solvent-free reactions are among the innovative approaches being explored to align with global sustainability goals.

Another area of interest is the compound's potential in crop protection. Agrochemical companies are leveraging its difluoromethyl and fluoropyridine functionalities to develop next-generation pesticides with higher selectivity and lower environmental impact. This aligns with the growing consumer demand for safer food production methods and reduced chemical residues in agriculture.

From a technical standpoint, the synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile involves multi-step reactions, including halogenation and fluorination processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity. These methods ensure the compound meets the stringent quality standards required for high-value applications.

In the context of AI-driven drug discovery, this compound has emerged as a promising candidate for virtual screening and molecular docking studies. Computational chemists are using machine learning algorithms to predict its interactions with biological targets, accelerating the identification of potential therapeutic leads. This intersection of chemistry and artificial intelligence is a hot topic in scientific forums and publications.

Storage and handling of 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile require careful consideration due to its reactive bromomethyl group. Proper conditions, such as inert atmospheres and low temperatures, are recommended to maintain stability. These precautions are frequently discussed in technical datasheets and safety guidelines, reflecting the compound's specialized nature.

Looking ahead, the compound's adaptability positions it as a key player in the evolution of precision medicine and smart agrochemicals. Its ability to serve as a scaffold for diverse functional groups opens doors to innovative applications, from personalized therapeutics to climate-resilient crop solutions. As research progresses, 2-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-5-acetonitrile is poised to remain at the forefront of scientific and industrial advancements.